Cas no 76712-82-8 (Histrelin)

Histrelin Properties

Names and Identifiers

• Histrelin
• Histrelin acetate
• 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-1-benzyl-D-histidyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide
• 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-1-benzyl-D-histidyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide acetate (1:1)
• RWJ 17070
• SCHEMBL17881
• L-Prolinamide, 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-1-(phenylmethyl)-D-histidyl-L-leucyl-L-arginyl-N-ethyl-
• Histrelinum (Latin)
• HISTRELIN (MART.)
• 5-OXO-L-PROLYL-L-HISTIDYL-L-TRYPTOPHYL-L-SERYL-L-TYROSYL-NT-BENZYL-D-HISTIDYL-L-LEUCYL-L-ARGINYL-N-ETHYL-L-PROLINAMIDE
• 76712-82-8
• Histrelin (USAN/INN)
• imbzl-His(6), Pro(9)-NET-GNRH
• SCHEMBL22288995
• HSDB 7657
• L-pyroglutamyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-D-Nim-benzyl-histidyl-L-leucyl-L-arginyl-L-proline ethylamide
• Histrelin [USAN:INN]
• (Des-Gly10,D-His(Bzl)6,Pro-NHEt9)-LHRH
• Histrelina
• CHEBI:5739
• NS00078785
• NCGC00181758-01
• 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-N(tau)-benzyl-D-histidyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide
• Supprelin
• HISTRELIN [INN]
• 6-His(imBzl)-9-N-Et-ProNH2-10-des-GlyNH2-LHRH
• ((ImBl)-D-His(sub 6),Pro(sub 9)-NEt)LHRH
• L02AE05
• des-gly10,(D-his(bzl)6)-lh-rh*ethylamide
• LHRH, His(imBzl)(6)-N-Et-ProNH2(9)-
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-N(sup tau)-benzyl-D-histidyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide
• Histrelinum [Latin]
• Histreline [French]
• HISTRELIN [MART.]
• IBHPE-LHRH
• ORF 17070RWJ 17070
• HISTRELIN [VANDF]
• UNII-H50H3S3W74
• BRN 4290557
• ORF 17070
• Vantas (TN)
• 5-oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-Ntau-benzyl-D-histidyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide
• GnRH, His(imBzl)(6)-N-Et-ProNH2(9)-
• Histrelinum
• RWJ-17070
• CHEMBL1201255
• Histrelina [Spanish]
• CS-0015085
• HISTRELIN [WHO-DD]
• Luteinizing hormone-releasing factor (pig), 6-(1-(phenylmethyl)-D- histidine)-9-(N-ethyl-L-prolinamide)-10-deglycinamide-
• DTXCID00150034
• Histreline
• Q5871149
• L-pyroglutamyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-D-N(im)-benzyl-histidyl-L-leucyl-L-arginyl-L-proline ethylamide
• HISTRELIN [MI]
• HY-P0056
• SCHEMBL19712198
• H50H3S3W74
• SCHEMBL19409305
• Vantaas
• ORF-17070
• DTXSID50227543
• AKOS030573448
• HISTRELIN [HSDB]
• D02369
• Supprelin LASupprelin LA
• LHRH, histidyl(imBzl)(6)-N-ethylprolinamide(9)-des-glycinamide(10)-
• 5-Oxo-L-prolyl-L-histidyl-L-tryptophyl-L-seryl-L-tyrosyl-N(sup tau)- benzyl-D-histidyl-L-leucyl-L-arginyl-N-ethyl-L-prolinamide
• GTPL3884
• HISTRELIN [USAN]
• Vantas
• +Expand

• InChIKey： OWAUGAMNPZHEOJ-YKZVIGSYSA-N
• Inchi： InChI=1S/C66H86N18O12.C2H4O2/c1-4-70-64(95)55-17-11-25-84(55)65(96)48(16-10-24-71-66(67)68)76-58(89)49(26-38(2)3)77-62(93)53(30-43-34-83(37-74-43)33-40-12-6-5-7-13-40)81-59(90)50(27-39-18-20-44(86)21-19-39)78-63(94)54(35-85)82-60(91)51(28-41-31-72-46-15-9-8-14-45(41)46)79-61(92)52(29-42-32-69-36-73-42)80-57(88)47-22-23-56(87)75-47;1-2(3)4/h5-9,12-15,18-21,31-32,34,36-38,47-55,72,85-86H,4,10-11,16-17,22-30,33,35H2,1-3H3,(H,69,73)(H,70,95)(H,75,87)(H,76,89)(H,77,93)(H,78,94)(H,79,92)(H,80,88)(H,81,90)(H,82,91)(H4,67,68,71);1H3,(H,3,4)/t47-,48-,49-,50-,51-,52-,53+,54-,55-;/m0./s1
• SMILES： CC(=O)O.NC(NCCC[C@@H](C(N1CCC[C@H]1C(NCC)=O)=O)NC([C@@H](NC([C@H](NC([C@@H](NC([C@@H](NC([C@H](CC1=CNC2=CC=CC=C12)NC([C@@H](NC([C@@H]1CCC(=O)N1)=O)CC1=CN=CN1)=O)=O)CO)=O)CC1=CC=C(O)C=C1)=O)CC1N=CN(CC2=CC=CC=C2)C=1)=O)CC(C)C)=O)=N

Computed Properties

• Exact Mass: 1322.66726g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 34
• Monoisotopic Mass: 1322.66726g/mol
• Monoisotopic Mass: 1322.66726g/mol
• Topological Polar Surface Area: 449Ų
• Heavy Atom Count: 96
• Complexity: 2660
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 1000
• Surface Charge: 0

Experimental Properties

• LogP: 3.79780
• PSA: 484.16
• Boiling Point: 1800.6°C at 760 mmHg
• Flash Point: 1042.8°C
• Color/Form: White or nearly white lyophilized powder
• Specific Rotation: D20 -33.9° (c = 1 in acetic acid)
• Density: 1.46

Related Categories

• Other Chemical Reagents